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Compound of Interest

Compound Name: Pyrazosulfuron

Cat. No.: B1209395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the herbicide Pyrazosulfuron, with

a primary focus on its chemical identification, molecular structure elucidation, and mode of

action. The information is tailored for professionals in research, science, and drug development

who require detailed chemical and biological information.

Chemical Identification and CAS Numbers
Pyrazosulfuron is a member of the sulfonylurea class of herbicides. It is crucial to distinguish

between the active parent acid, Pyrazosulfuron, and its more commonly used derivative,

Pyrazosulfuron-ethyl. The ethyl ester is the form typically used in commercial herbicide

formulations.

Compound CAS Number Molecular Formula

Pyrazosulfuron 98389-04-9 C₁₂H₁₄N₆O₇S

Pyrazosulfuron-ethyl 93697-74-6 C₁₄H₁₈N₆O₇S
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The definitive structure of Pyrazosulfuron-ethyl, ethyl 5-[[[[(4,6-dimethoxy-2-

pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylate, has been

determined and confirmed through a combination of chemical synthesis and various

spectroscopic techniques.

Spectroscopic Data
The elucidation of Pyrazosulfuron-ethyl's molecular structure relies on data from Nuclear

Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy,

and Mass Spectrometry (MS).

2.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed spectral assignments are found in specialized analytical literature, the expected

proton (¹H) and carbon-¹³ (¹³C) NMR spectra would confirm the presence of key functional

groups: the ethyl ester, the N-methylpyrazole ring, the dimethoxypyrimidine ring, and the

protons associated with the sulfonylurea bridge.

2.1.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is instrumental in identifying the characteristic functional groups within the

Pyrazosulfuron-ethyl molecule.

Wavenumber (cm⁻¹) Assignment

~3098 C-H stretching vibrations

~1720
C=O stretching (carbonyl group of the ethyl

ester)

~1600 C=C and C=N stretching in aromatic rings

~1360 Asymmetric SO₂ stretching (sulfonyl group)

~1160 Symmetric SO₂ stretching (sulfonyl group)

Note: The exact peak positions can vary slightly based on the sample preparation and

analytical conditions.
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2.1.3. Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation

pattern, further confirming the structure. The molecular weight of Pyrazosulfuron-ethyl is

414.39 g/mol .

Table of Key Mass Spectral Fragments:

m/z Proposed Fragment Identity

413.0 [M-H]⁻ (Molecular Ion)

306.1 Loss of the ethyl carboxylate group

231.9 Further fragmentation of the pyrazole moiety

199.8
Fragment corresponding to the pyrazole

sulfonamide portion

155.9
Fragment corresponding to the 2-amino-4,6-

dimethoxypyrimidine moiety

135.8 Further fragmentation of the pyrimidine ring

Experimental Protocols
Synthesis of Pyrazosulfuron-ethyl
The synthesis of Pyrazosulfuron-ethyl is a multi-step process that confirms the connectivity of

its molecular structure.

3.1.1. Synthesis Workflow Diagram
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Step 1: Formation of Pyrazole Intermediate

Step 2: Formation of Sulfonylurea Bridge

Ethyl 5-amino-1-methylpyrazole-4-carboxylate

Sulfonylation

with chlorosulfonic acid

Ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate

Condensation Reaction

2-Amino-4,6-dimethoxypyrimidine

Pyrazosulfuron-ethyl

Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for Pyrazosulfuron-ethyl.

3.1.2. Detailed Synthesis Protocol

Preparation of Ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate: Ethyl 5-amino-1-

methylpyrazole-4-carboxylate is reacted with a sulfonating agent like chlorosulfonic acid

under controlled temperature conditions to yield the corresponding sulfonyl chloride.

Condensation Reaction: The synthesized ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-

carboxylate is then condensed with 2-amino-4,6-dimethoxypyrimidine in the presence of a

base. This reaction forms the critical sulfonylurea bridge.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1209395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The crude Pyrazosulfuron-ethyl is purified by recrystallization from an

appropriate solvent to yield the final product.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for the analysis and quantification of Pyrazosulfuron-ethyl in

various matrices.

3.2.1. HPLC Protocol

Instrumentation: A standard HPLC system equipped with a UV detector is used.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly employed.

Mobile Phase: A typical mobile phase is a mixture of acetonitrile and water (e.g., 70:30 v/v),

often with a small amount of acid like acetic or phosphoric acid to improve peak shape.

Flow Rate: A flow rate of 1.0 mL/min is generally used.

Detection: UV detection is performed at a wavelength where Pyrazosulfuron-ethyl exhibits

strong absorbance, typically around 240-250 nm.

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent

and filtered through a 0.45 µm filter before injection.

Quantification: A calibration curve is generated using certified reference standards of

Pyrazosulfuron-ethyl to quantify the analyte in the sample.

Mode of Action: Inhibition of Acetolactate Synthase
(ALS)
Pyrazosulfuron-ethyl is a potent inhibitor of the enzyme acetolactate synthase (ALS), also

known as acetohydroxyacid synthase (AHAS).[1] This enzyme is crucial for the biosynthesis of

branched-chain amino acids in plants.
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Signaling Pathway Diagram

Pyrazosulfuron-ethyl
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Caption: Mode of action of Pyrazosulfuron-ethyl.

Mechanism of Herbicidal Activity
Uptake and Translocation: Pyrazosulfuron-ethyl is absorbed by the roots and leaves of

susceptible plants and translocated to the meristematic tissues where cell division is active.

[2]
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Enzyme Inhibition: In these tissues, it binds to and inhibits the ALS enzyme.

Amino Acid Depletion: This inhibition blocks the production of the essential amino acids

valine, leucine, and isoleucine.

Cessation of Growth: The lack of these amino acids halts protein synthesis, which in turn

stops cell division and plant growth.

Plant Death: Susceptible plants exhibit symptoms such as stunting, chlorosis, and necrosis,

eventually leading to death.

The selectivity of Pyrazosulfuron-ethyl in crops like rice is due to the rapid metabolic

deactivation of the herbicide in the crop plant, while it remains active in the target weeds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.coromandel.biz/wp-content/uploads/2021/08/Pyrazosulfuron-Ethyl-Technical.pdf
https://www.benchchem.com/product/b1209395?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1148.htm
https://www.coromandel.biz/wp-content/uploads/2021/08/Pyrazosulfuron-Ethyl-Technical.pdf
https://www.benchchem.com/product/b1209395#pyrazosulfuron-cas-number-and-molecular-structure-elucidation
https://www.benchchem.com/product/b1209395#pyrazosulfuron-cas-number-and-molecular-structure-elucidation
https://www.benchchem.com/product/b1209395#pyrazosulfuron-cas-number-and-molecular-structure-elucidation
https://www.benchchem.com/product/b1209395#pyrazosulfuron-cas-number-and-molecular-structure-elucidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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